molecular formula C13H27N3O B14778015 2-amino-N-[4-(dimethylamino)cyclohexyl]-3-methylbutanamide

2-amino-N-[4-(dimethylamino)cyclohexyl]-3-methylbutanamide

Cat. No.: B14778015
M. Wt: 241.37 g/mol
InChI Key: RJCXBOCPEFGANO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-amino-N-[4-(dimethylamino)cyclohexyl]-3-methylbutanamide is a complex organic compound with a unique structure that includes both amino and dimethylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-N-[4-(dimethylamino)cyclohexyl]-3-methylbutanamide typically involves multi-step organic reactions. One common method involves the reaction of 4-(dimethylamino)cyclohexylamine with 3-methylbutanoyl chloride under controlled conditions to form the desired amide

Properties

Molecular Formula

C13H27N3O

Molecular Weight

241.37 g/mol

IUPAC Name

2-amino-N-[4-(dimethylamino)cyclohexyl]-3-methylbutanamide

InChI

InChI=1S/C13H27N3O/c1-9(2)12(14)13(17)15-10-5-7-11(8-6-10)16(3)4/h9-12H,5-8,14H2,1-4H3,(H,15,17)

InChI Key

RJCXBOCPEFGANO-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=O)NC1CCC(CC1)N(C)C)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.